Cas no 157202-55-6 (Benzaldehyde, 4-methyl-2,5-dipropoxy-)

• Product Name: Benzaldehyde, 4-methyl-2,5-dipropoxy-
• CAS No: 157202-55-6
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 2130450
• Update Time: 2023-11-19

Benzaldehyde, 4-methyl-2,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2,5-dipropoxybenzaldehyde
• CID 121004403
• Benzaldehyde, 4-methyl-2,5-dipropoxy-

• Inchi： 1S/C14H20O3/c1-4-6-16-13-9-12(10-15)14(8-11(13)3)17-7-5-2/h8-10H,4-7H2,1-3H3
• InChI Key： UAXSYFCTDDZFJY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C=O)C(=CC=1C)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±37.0 °C(Predicted)